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Compound of Interest

Compound Name: MT-802

Cat. No.: B10818691 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on how to address precipitation issues with MT-802 in stock

solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing MT-802 stock solutions?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

high-concentration stock solutions of MT-802 for in vitro studies.[1][2][3][4] For in vivo

applications, specific formulations involving solvents like PEG300, Tween-80, and saline or

corn oil are suggested.[2][3]

Q2: What is the solubility of MT-802 in DMSO?

A2: MT-802 is soluble in DMSO at a concentration of 100 mg/mL (126.93 mM).[2][3][4]

However, it is noted that using fresh, high-quality DMSO is important, as moisture-absorbing

DMSO can reduce solubility.[3]

Q3: My MT-802 precipitated out of the stock solution upon storage. What should I do?

A3: If precipitation occurs during storage, you can try to redissolve the compound by gentle

warming and/or sonication.[2][4] It is crucial to ensure the solution becomes clear before use.

For detailed steps, please refer to the troubleshooting guide below.
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Q4: What are the recommended storage conditions for MT-802 stock solutions?

A4: Once prepared, it is recommended to aliquot the stock solution and store it at -20°C for up

to one year or at -80°C for up to two years to prevent degradation from repeated freeze-thaw

cycles.[2]

Troubleshooting Guide: MT-802 Precipitation
Precipitation of MT-802 from a stock solution can be a frustrating issue. This guide provides a

step-by-step approach to troubleshoot and resolve this problem.

Initial Assessment
Before taking any action, visually inspect the stock solution to confirm the presence of

precipitate. This can range from a fine, hazy suspension to visible crystals at the bottom of the

vial.

Troubleshooting Workflow
The following diagram illustrates a logical workflow for addressing MT-802 precipitation.
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Troubleshooting MT-802 Precipitation

Precipitation Observed in Stock Solution

Warm the solution gently
(e.g., 37°C water bath)

Sonicate the solution

Vortex to mix

Check for dissolution

Solution is clear.
Proceed with experiment.

Yes

Precipitate remains.

No

Considerations for persistent precipitation:
- Was the initial stock concentration too high?

- Has the solvent quality degraded (e.g., absorbed water)?
- Was the correct storage temperature used?

Click to download full resolution via product page

Troubleshooting workflow for MT-802 precipitation.
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Data Summary
The following table summarizes the solubility and storage information for MT-802.

Parameter Value Source(s)

Solubility in DMSO 100 mg/mL (126.93 mM) [2][3][4]

Other Solvents

Soluble in 0.1N HCl(aq).

Slightly soluble in Chloroform

and Methanol. Insoluble in

water and ethanol.

[1][3][5]

Stock Solution Storage
-20°C for 1 year; -80°C for 2

years
[2]

Powder Storage
-20°C for 3 years; 4°C for 2

years
[2]

Experimental Protocols
Protocol 1: Preparation of MT-802 Stock Solution (In
Vitro)
This protocol is for preparing a high-concentration stock solution of MT-802 for use in cell-

based assays.

Materials:

MT-802 powder

Anhydrous (fresh) Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
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Water bath (optional)

Procedure:

Allow the MT-802 powder to equilibrate to room temperature before opening the vial to

prevent condensation.

Calculate the required amount of DMSO to achieve the desired stock concentration (e.g., for

a 10 mM stock, add 1.2693 mL of DMSO to 10 mg of MT-802).

Add the calculated volume of fresh DMSO to the vial containing the MT-802 powder.

Vortex the solution thoroughly until the powder is completely dissolved.

If precipitation or phase separation occurs, gentle warming in a 37°C water bath and/or

sonication can be used to aid dissolution.[2][4]

Once the solution is clear, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.[2]

Protocol 2: Re-dissolving Precipitated MT-802
This protocol describes the steps to take if your MT-802 stock solution has developed a

precipitate.

Materials:

Precipitated MT-802 stock solution

Water bath set to 37°C

Sonicator

Vortex mixer

Procedure:
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Retrieve the vial containing the precipitated MT-802 stock solution from storage.

Allow the vial to warm to room temperature.

Place the vial in a 37°C water bath for 5-10 minutes.

After warming, vortex the solution vigorously for 30-60 seconds.

If the precipitate is still visible, place the vial in a sonicator bath for 5-15 minutes.

Visually inspect the solution. If it is clear, the MT-802 has re-dissolved.

If the precipitate persists after these steps, it may indicate that the solution is supersaturated

or that the solvent has degraded. In such cases, preparing a fresh stock solution is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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